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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diglycolic acid-d4, a
deuterated analog of Diglycolic acid. This document consolidates critical information on its
chemical and physical properties, analytical applications, and its role in toxicology studies,
particularly concerning mitochondrial dysfunction. Detailed experimental protocols for its use as
an internal standard in quantitative analysis are provided, alongside visualizations of its
implicated biological pathways.

Core Concepts

Diglycolic acid-d4 (DGA-d4) is a stable isotope-labeled form of Diglycolic acid, where four
hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an
ideal internal standard for quantitative mass spectrometry-based analyses, as it is chemically
identical to the endogenous analyte but can be distinguished by its higher mass.[1] Diglycolic
acid itself is a toxic metabolite of diethylene glycol (DEG), a compound that has been
implicated in mass poisonings.[2][3] Understanding the toxic mechanisms of Diglycolic acid is
crucial, and DGA-d4 serves as an essential tool in such research.

Data Presentation

Quantitative data for Diglycolic acid-d4 is summarized in the tables below for easy reference
and comparison.
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Table 1: Chemical and Physical Properties of Diglycolic Acid-d4

Property Value Source
Chemical Formula C4H2D405 Vendor Data
Molecular Weight 138.11 g/mol Vendor Data
CAS Number 1032504-39-4 Vendor Data
Appearance White to off-white solid Vendor Data
Melting Point 140-144 °C (unlabeled) [4]

Isotopic Purity

> 98 atom % D

Vendor Data

Mass Shift

M+4

Vendor Data

Table 2: Analytical Characteristics of Diglycolic Acid-d4

Parameter

Value

Source

Primary Application

Internal Standard for Mass

Spectrometry

[1]

Typical Matrix

Biological fluids (plasma,

serum, urine), Tissues

[2][5]

Quantification Technique

Liquid Chromatography-
Tandem Mass Spectrometry
(LC-MS/MS)

[6]

lonization Mode

Electrospray lonization (ESI),

typically negative mode

[6]

Experimental Protocols

The following is a detailed methodology for the quantitative analysis of Diglycolic acid in

biological samples using Diglycolic acid-d4 as an internal standard. This protocol is a

composite based on established methods for similar small organic acids.
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Preparation of Internal Standard Stock Solution

» Objective: To prepare a concentrated stock solution of Diglycolic acid-d4.

o Materials:

o

Diglycolic acid-d4 (=98% isotopic purity)

[¢]

Methanol (LC-MS grade)

[e]

Calibrated analytical balance

[e]

Volumetric flasks (Class A)

e Procedure:

[¢]

Accurately weigh approximately 1 mg of Diglycolic acid-d4.

[¢]

Dissolve the weighed standard in a 1 mL volumetric flask with methanol to create a 1
mg/mL stock solution.

[¢]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C in an amber vial.

[e]

Preparation of Working Internal Standard Solution

o Objective: To prepare a diluted working solution of the internal standard for spiking samples.
e Procedure:

o Perform serial dilutions of the 1 mg/mL stock solution with methanol to achieve a final
working concentration of 1 pg/mL.

o Store the working solution at 4°C for daily use.

Sample Preparation (Protein Precipitation)
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» Objective: To extract Diglycolic acid from a biological matrix (e.g., plasma, serum) and
remove interfering proteins.

o Materials:

o Biological sample (e.g., 100 pL of plasma)

[¢]

Working Internal Standard Solution (1 pg/mL)

o

Acetonitrile (ACN) with 0.1% formic acid (ice-cold)

[e]

Microcentrifuge tubes (1.5 mL)

Vortex mixer

o

[¢]

Centrifuge (capable of >10,000 x g)

e Procedure:

[e]

Pipette 100 pL of the biological sample into a 1.5 mL microcentrifuge tube.

o

Add 10 pL of the 1 pg/mL Diglycolic acid-d4 working solution to the sample.

[¢]

Add 400 L of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

[e]

Vortex the mixture vigorously for 1 minute.

[e]

Centrifuge at 14,000 x g for 10 minutes at 4°C.

o

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

o Objective: To separate and quantify Diglycolic acid and Diglycolic acid-d4.

 Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer.

o LC Parameters (Typical):
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o Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 um).
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: Acetonitrile.

o Gradient: A suitable gradient to resolve the analyte from matrix components (e.g., 5% B to
95% B over 5 minutes).

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

o MS/MS Parameters (Typical):
o lonization Mode: Negative Electrospray lonization (ESI-).
o Multiple Reaction Monitoring (MRM) Transitions:
= Diglycolic acid: Precursor ion (m/z) 133.0 -> Product ion (m/z) 73.0
» Diglycolic acid-d4: Precursor ion (m/z) 137.0 -> Product ion (m/z) 77.0
o Collision Energy and other parameters: Optimize for the specific instrument.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the quantitative analysis of Diglycolic acid
using Diglycolic acid-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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